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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651

Bezafibrate-d4: A Technical Guide to Safety and
Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for
Bezafibrate-d4. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this compound.

Chemical and Physical Properties

Bezafibrate-d4 is the deuterated form of Bezafibrate, a fibric acid derivative and a pan-agonist
of peroxisome proliferator-activated receptors (PPARSs).[1] It is primarily used as an internal
standard in analytical chemistry, particularly in mass spectrometry-based quantification of
Bezafibrate.[2]
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Property Value Reference(s)

2-[4-[2-[(4-chloro-2,3,5,6-

) tetradeuteriobenzoyl)amino]eth
Chemical Name ) [3]
yl]phenoxy]-2-methylpropanoic

acid
Synonyms Benzofibrate-d4 [1]
CAS Number 1189452-53-6 [11[4]
Molecular Formula C19H16D4CINOa4 [1][4]
Molecular Weight 365.8 g/mol [1][3]

) >99% deuterated forms (d1-
Purity [1][4]
d4); >95% (HPLC)

Appearance Solid [1]
Solubility DMSO: slightly soluble [1]
Storage Temperature -20°C [4]

Hazard Identification and Safety Precautions

The safety data for Bezafibrate-d4 is largely extrapolated from the data for its non-deuterated
counterpart, Bezafibrate. It is considered a hazardous substance.

GHS Hazard Statements:

H302: Harmful if swallowed.[5][6]

H361: Suspected of damaging fertility or the unborn child.[5]

H373: May cause damage to organs through prolonged or repeated exposure.[5]

H412: Harmful to aquatic life with long lasting effects.[5]

Precautionary Statements:
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e P264: Wash skin thoroughly after handling.[6]

e P270: Do not eat, drink or smoke when using this product.[6]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[6]
e P330: Rinse mouth.[6]

e P501: Dispose of contents/container to an approved waste disposal plant.[6]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Bezafibrate-d4 and ensure
the safety of laboratory personnel.
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Precaution Detailed Recommendation  Reference(s)

Wear appropriate protective

) ) clothing, including a lab coat,
Personal Protective Equipment

safety glasses with side
(PPE)

shields, and chemical-resistant

gloves.[2]

Use in a well-ventilated area. A
_ _ fume hood is recommended for
Engineering Controls _ _
handling the solid compound

and preparing solutions.[7]

Avoid inhalation of dust.[2]
Avoid contact with skin and
] eyes. Do not eat, drink, or
Handling smoke when handling.[6]
Wash hands thoroughly after

handling.[2][6]

Store in a tightly sealed

container at -20°C.[4] Protect
Storage from light.[8] Store away from

incompatible materials such as

strong oxidizing agents.[9]

In case of a spill, avoid
generating dust.[9] Sweep up
_ the solid material and place it
Spill Response ) ) .
in a suitable container for
disposal.[9] Clean the affected

area thoroughly.[6]

Dispose of waste in
Disposal accordance with local, state,

and federal regulations.[6]

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

If swallowed, rinse mouth with
water.[2] Immediately call a
Ingestion poison control center or doctor.

[2][5] Do not induce vomiting.

[2]

Move the person to fresh air.[2]
Inhalation [5] If breathing is difficult, seek

medical attention.[2]

Remove contaminated
) clothing.[2] Wash the affected
Skin Contact )
area with soap and plenty of

water.[2]

Rinse cautiously with water for

several minutes.[2][5] Remove
Eye Contact i

contact lenses, if present and

easy to do. Continue rinsing.

Mechanism of Action: PPAR Signaling Pathway

Bezafibrate acts as a pan-agonist for all three peroxisome proliferator-activated receptor
(PPAR) isoforms: PPARa, PPARY, and PPARJ.[1][3] This activation modulates the transcription
of genes involved in lipid and glucose metabolism, leading to a reduction in triglycerides and an
increase in high-density lipoprotein (HDL) cholesterol.[1]
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Bezafibrate-d4 activates PPAR isoforms to modulate gene expression.

Experimental Protocols: Use as an Internal Standard

Bezafibrate-d4 is commonly used as an internal standard for the quantification of Bezafibrate
in biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]
The following provides a general workflow for its use.

Preparation of Stock and Working Solutions

e Stock Solution: Prepare a stock solution of Bezafibrate-d4 in a suitable organic solvent
(e.g., methanol or DMSO) at a concentration of 1 mg/mL. Store at -20°C.

» Working Solution: Dilute the stock solution with the same solvent to a working concentration
appropriate for the analytical method (e.g., 20 ug/mL).[2]

Sample Preparation (Protein Precipitation)

The following is a general protein precipitation protocol for plasma samples:

e To 100 pL of the plasma sample, add 50 L of the Bezafibrate-d4 internal standard working
solution.[2]

» Vortex the mixture for approximately 5 seconds.[2]

e Add 1 mL of acetonitrile to precipitate the proteins.[2]
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» Vortex the sample for 30 seconds.[2]

o Centrifuge the sample at high speed (e.g., 4600 rpm) for 10 minutes to pellet the precipitated
proteins.[2]

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.[2]
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Workflow for sample preparation using Bezafibrate-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Balanced pan-PPAR activator bezafibrate in combination with statin: comprehensive lipids
control and diabetes prevention? - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. oatext.com [oatext.com]
o 3. What is the mechanism of Bezafibrate? [synapse.patsnap.com]

e 4. Association of bile acid composition with synthetic pathways and efficacy of bezafibrate in
cholestatic liver disease - PMC [pmc.ncbi.nim.nih.gov]

» 5. Bezafibrate at Clinically Relevant Doses Decreases Serum/Liver Triglycerides via Down-
Regulation of Sterol Regulatory Element-Binding Protein-1c in Mice: A Novel Peroxisome
Proliferator-Activated Receptor a-Independent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

» 6. Bezafibrate is a dual ligand for PPARalpha and PPARDbeta: Studies using null mice |
ToxStrategies [toxstrategies.com]

o 7. frontiersin.org [frontiersin.org]
» 8. Handling Your Analytical Reference Standards [restek.com]
e 9. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Safety data sheet and handling precautions for
Bezafibrate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562651#safety-data-sheet-and-handling-precautions-
for-bezafibrate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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